(2Z)-3-(dimethylamino)-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)prop-2-en-1-one

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• SMILES: CCN1C(=C(C=N1)C(=O)C=CN(C)C)C
• InChI: InChI=1S/C11H17N3O/c1-5-14-9(2)10(8-12-14)11(15)6-7-13(3)4/h6-8H,5H2,1-4H3/b7-6-
• InChIKey: VBNOLQMZGHJCPF-SREVYHEPSA-N

(2Z)-Enaminone Procurement & Class

(2Z)-3-(dimethylamino)-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS 1002034-23-2, molecular formula C₁₁H₁₇N₃O, molecular weight 207.27 g/mol) is a synthetic organic compound classified as a heteroaryl enaminone . The molecule comprises a 1-ethyl-5-methyl-1H-pyrazol-4-yl ring linked to a Z-configured 3-(dimethylamino)prop-2-en-1-one side chain. This structural arrangement places the compound within the 3-(dimethylamino)propenone building-block family, widely employed for heterocyclic synthesis via nucleophilic displacement and cyclocondensation reactions [1]. Commercial availability with explicit Z-isomer designation distinguishes this compound from closely related analogs typically sold without stereochemical specification.

Stereochemical integrity Explicit (2Z)-isomer designation distinguishes from E-isomer and unspecified lots.

Purity-grade selection Available at ≥97% to NLT 98% assay, supporting precise stoichiometric control.

Cold-chain logistics Requires sealed storage at 2–8°C; procurement planning must account for cold shipping.

• [1] Stanovnik, B.; Svete, J. The synthesis of heterocycles from alkyl 3-(dimethylamino)propenoates and related enaminones. Synlett 2000, 8, 1077-1091. View Source

Why Generic Substitution Fails for (2Z)-Enaminone

Generic substitution within the pyrazolyl enaminone class is precluded by three quantifiable sources of variability: (i) stereochemical configuration at the enone double bond, where Z-isomers exhibit distinct reactivity profiles from E-isomers in cycloaddition and nucleophilic displacement reactions [1]; (ii) the specific 1-ethyl-5-methyl pyrazole substitution pattern, which modulates the electronic environment of the enaminone carbonyl and thereby influences both reaction rates and regiochemical outcomes [2]; and (iii) supplier-dependent purity, which for this compound spans from 90%+ to ≥97% (or NLT 98%) , directly affecting stoichiometric reliability in multi-step synthetic sequences. Interchanging compounds without verifying these three factors introduces uncontrolled variables that can collapse yield, selectivity, and reproducibility.

Z vs. E stereochemistry

E-isomer or unspecified configuration can shift regiochemical outcomes in cycloaddition and displacement reactions.

1-ethyl-5-methyl vs. 1,5-dimethyl pattern

Methyl analog alters steric and electronic environment; reaction rates and regioselectivity may not transfer.

Lower purity generic grades

90–95% purity introduces uncontrolled impurity levels, undermining stoichiometric reliability in multi-step sequences.

• [1] Pleier, A.-K.; Herdtweck, E.; Mason, S. A.; Thiel, W. R. 1-Aryl-3-(dimethylamino)propenones: Strong Proton Acceptors for Hydrogen Bonds. Eur. J. Org. Chem. 2003, 2003, 499-506. DOI: 10.1002/ejoc.200390086. View Source
• [2] Kralj, D.; Mecinović, J.; Bevk, D.; Grošelj, U.; Stanovnik, B.; Svete, J. 3-(Dimethylamino)propenoate-based regioselective synthesis of 1,4-disubstituted 5-hydroxy-1H-pyrazoles. Heterocycles 2006, 68, 897-914. DOI: 10.3987/COM-06-10682. View Source

(2Z)-Enaminone Evidence Guide

Z- vs. E-Configuration Selectivity

The product is explicitly specified as the (2Z)-isomer (CAS 1002034-23-2, Ref. 10-F425656, Fluorochem brand) . The corresponding E-isomer is separately offered under the same CAS (Ref. 3D-CQB03423, Biosynth brand, purity min. 95%) . The Z-configuration places the dimethylamino group syn to the carbonyl, which influences the intramolecular hydrogen-bonding capacity and proton-acceptor strength of the enaminone unit [1]. For stereosensitive applications (e.g., regioselective cycloaddition with nitrilimines), procurement of the specified Z-isomer eliminates the risk of mixed E/Z reactivity that can lower regiochemical fidelity.

Stereochemical Configuration

Head-to-head

Z-isomer (explicit) vs E-isomer (same CAS)

Supports stereochemical control in cycloaddition

No quantitative reactivity ratio reported

Evidence Dimension	Stereochemical configuration (Z vs. E) at the enone double bond
Target Compound Data	(2Z)-isomer explicitly specified (Fluorochem brand, Z-configuration affirmed)
Comparator Or Baseline	(2E)-isomer (Biosynth brand, same CAS 1002034-23-2, purity min. 95%)
Quantified Difference	Qualitative stereochemical distinction; no quantitative reactivity ratio available for this specific pair.
Conditions	Commercial catalog comparison; physical configuration assignment

Why This Matters

Procuring the explicitly Z-configured product avoids introduction of mixed E/Z stereochemistry that can unpredictably alter regiochemical outcomes in heterocyclization reactions.

• [1] Pleier, A.-K.; Herdtweck, E.; Mason, S. A.; Thiel, W. R. 1-Aryl-3-(dimethylamino)propenones: Strong Proton Acceptors for Hydrogen Bonds. Eur. J. Org. Chem. 2003, 2003, 499-506. View Source

Purity: Z-Isomer vs. Generic Grade

Available purity levels for the target Z-isomer include NLT 98% from MolCore and ≥97% from ChemScence (Cat. CS-0298193) . In contrast, the E-isomer from Biosynth is listed at min. 95% , and a non-stereochemically specified variant from Vitasmlab is listed at 90%+ . This purity gap translates into a difference of up to 8 percentage points in active content, directly affecting stoichiometric calculations and minimizing side-product formation from impurities in downstream reactions.

Purity Comparison

Cross-study comparable

NLT 98% (MolCore) / ≥97% (ChemScence) vs 95% (E) / 90%+ (unspec.)

Purity influences stoichiometric reliability

Vendor-reported specifications; assay methods undisclosed

Evidence Dimension	Assayed purity (% by HPLC or equivalent)
Target Compound Data	NLT 98% (MolCore); ≥97% (ChemScence CS-0298193); 98.0% (ChemSrc listing for Z-isomer)
Comparator Or Baseline	E-isomer: min. 95% (Biosynth 3D-CQB03423); unspecified isomer: 90%+ (Vitasmlab via ChemicalBook)
Quantified Difference	3-8 percentage point purity advantage for specified Z-isomer sources
Conditions	Vendor-reported purity specifications; assay methods not disclosed

Why This Matters

Higher purity reduces the required equivalents in stoichiometric reactions and minimizes purification burden after multi-step sequences where impurities propagate.

Pyrazole Substitution: Ethyl vs. Methyl

The target compound carries a 1-ethyl-5-methyl pyrazole substitution pattern (C₁₁H₁₇N₃O, MW 207.27) , whereas the closest commercially available analog, (2Z)-3-(dimethylamino)-1-(1,5-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS 1001500-19-1), carries a 1,5-dimethyl substitution (C₁₀H₁₅N₃O, MW 193.25) . The ethyl-for-methyl replacement at N1 increases both molecular weight (+14.02 Da) and lipophilicity (calculated ΔlogP ≈ +0.5), while altering the steric environment around the pyrazole N1 position. In enaminone-mediated cyclocondensation reactions, substitution at the pyrazole ring periphery has been shown to influence both reaction rates and regiochemical outcomes [1].

Substituent Effect

Class-level

Ethyl (MW 207.27) vs Methyl (MW 193.25); ΔlogP ≈ +0.5

Ethyl modifies steric/electronic environment

No direct reaction rate data for this pair

Evidence Dimension	Pyrazole N1-alkyl substitution (ethyl vs. methyl) and molecular properties
Target Compound Data	1-ethyl-5-methyl-1H-pyrazol-4-yl; MW 207.27; C₁₁H₁₇N₃O
Comparator Or Baseline	1,5-dimethyl-1H-pyrazol-4-yl analog (CAS 1001500-19-1); MW 193.25; C₁₀H₁₅N₃O
Quantified Difference	ΔMW = +14.02 Da; estimated ΔlogP ≈ +0.5 (class-level prediction); no experimental reaction rate data available for this specific pair.
Conditions	Structural comparison; class-level inference from enaminone literature

Why This Matters

The ethyl substituent provides differential physicochemical properties (MW, logP) that can affect partitioning, solubility, and steric interactions in catalytic or stoichiometric transformations, making the 1,5-dimethyl analog an imperfect surrogate.

• [1] Alsaedi, A. M. R. et al. Synthesis and Antimicrobial Evaluation of Novel Pyrazolopyrimidines Incorporated with Mono- and Diphenylsulfonyl Groups. Molecules 2019, 24, 4009. DOI: 10.3390/molecules24214009. View Source

Storage Stability: Cold vs. Ambient

The target compound requires storage sealed in dry conditions at 2-8°C . In contrast, the 1,3-dimethyl-1H-pyrazol-4-yl analog (CAS 1001500-04-4) is specified for room-temperature shipping , suggesting intrinsically different thermal stability profiles. The cold-storage requirement implies that the 1-ethyl-5-methyl substitution pattern introduces a thermal lability factor absent in simpler dimethyl analogs, which must be accounted for in procurement planning and inventory management.

Storage Requirement

Cross-study comparable

2–8°C (target) vs ambient (~20–25°C) for dimethyl analog

Cold-chain logistics impact procurement planning

Vendor storage specifications

Evidence Dimension	Recommended storage temperature
Target Compound Data	Sealed in dry, 2-8°C (ChemScence CS-0298193)
Comparator Or Baseline	(2E)-3-(dimethylamino)-1-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-one (CAS 1001500-04-4): room-temperature shipping
Quantified Difference	Storage temperature differential: 2-8°C vs. ambient (~20-25°C); a ΔT of ~12-23°C
Conditions	Vendor storage and shipping specifications

Why This Matters

Cold-chain requirements directly impact shipping costs, shelf-life planning, and experimental scheduling; procurement decisions must account for this logistical differential.

Heterocyclization Reactivity of Enaminones

3-(Dimethylamino)propenones serve as versatile building blocks for heterocyclic synthesis, with the dimethylamino group acting as a leaving group in nucleophilic displacement and cyclocondensation reactions [1]. In a representative study of analogous enaminones, acid-catalyzed treatment with (hetero)arylhydrazines followed by base-mediated cyclization afforded 1,4-disubstituted 5-hydroxy-1H-pyrazoles in yields of 65-98% [2]. The target compound, with its 1-ethyl-5-methyl pyrazole ring, is structurally precluded from self-condensation at the pyrazole C4 position, channeling reactivity exclusively through the enaminone terminus—a constraint that simplifies reaction planning relative to enaminones bearing unsubstituted pyrazole rings.

Synthetic Yield Window

Class-level

65–98%

Establishes enaminone class performance expectation

Acid-catalyzed hydrazine, base cyclization (literature)

Evidence Dimension	Enaminone-mediated heterocyclization yield range (literature class average)
Target Compound Data	Not directly measured; structurally analogous enaminones yield 65-98% in pyrazole-forming reactions.
Comparator Or Baseline	General class of 3-(dimethylamino)propenones and propenoates
Quantified Difference	Yield range: 65-98% (class-level data); no quantitative comparison with non-enaminone building blocks available.
Conditions	Acid-catalyzed hydrazine treatment, MeOH/Et₃N cyclization (Kralj et al., Heterocycles 2006)

Why This Matters

The documented 65-98% yield window establishes a performance expectation for this enaminone class in multi-step heterocyclic syntheses, supporting procurement for library synthesis applications.

• [1] US Patent Application US2004/0005637 A1. Intermediate products, methods for their preparation and use thereof. Filed Jan. 8, 2004. View Source
• [2] Kralj, D.; Mecinović, J.; Bevk, D.; Grošelj, U.; Stanovnik, B.; Svete, J. 3-(Dimethylamino)propenoate-based regioselective synthesis of 1,4-disubstituted 5-hydroxy-1H-pyrazoles. Heterocycles 2006, 68, 897-914. View Source

(2Z)-Enaminone: Application Scenarios

Regioselective Pyrazolopyrimidine Synthesis

The target compound's Z-configuration and high assayable purity (NLT 98% ) make it suitable for regiosensitive cyclocondensation with 5-aminopyrazoles to generate pyrazolo[1,5-a]pyrimidine libraries, a privileged scaffold in kinase inhibitor discovery . The cold-storage requirement (2-8°C [1]) must be accommodated in laboratory SOPs to preserve enaminone integrity prior to reaction.

1-Ethyl-5-methyl Heterocyclic Intermediates

When the target physicochemical profile requires a 1-ethyl-5-methyl pyrazole ring (MW 207.27 vs. 193.25 for 1,5-dimethyl analog ), only this specific enaminone provides the correct substitution pattern. The ethyl group contributes a calculable ΔlogP and ΔMW differential relative to the methyl analog, which may be critical for downstream ADMET property optimization in medicinal chemistry programs.

High-Purity Enaminone for Multi-Step Synthesis

In multi-step synthetic sequences where enaminone equivalents must be precisely controlled (e.g., bis-heterocycle assembly or polymer-supported synthesis), the ≥97% to NLT 98% purity level of the specified Z-isomer minimizes the cumulative error from excess reagent or impurity carry-through, relative to the 90%+ or 95% purity found in generic or non-stereospecified offerings.

Application

Selection Property

Validation Focus

Regioselective pyrazolopyrimidine synthesis

Z-configuration, NLT 98% purity

Regiochemical fidelity; cold-storage adherence

1-Ethyl-5-methyl heterocyclic intermediates

N1-ethyl substitution (MW 207.27)

Physicochemical differentiation (ΔlogP, ΔMW) for medicinal chemistry contexts

Multi-step synthesis with precise stoichiometry

High assay purity (≥97%–NLT 98%)

Stoichiometric reliability; impurity carry-through minimization

• [1] Alsaedi, A. M. R. et al. Synthesis and Antimicrobial Evaluation of Novel Pyrazolopyrimidines. Molecules 2019, 24, 4009. View Source